![molecular formula C9H12BrNO B3294264 1-[(1-Aminopropan-2-YL)oxy]-3-bromobenzene CAS No. 886763-32-2](/img/structure/B3294264.png)
1-[(1-Aminopropan-2-YL)oxy]-3-bromobenzene
Overview
Description
1-(1-Aminopropan-2-yl)oxy-3-bromobenzene (1-APB) is an organic compound that is of particular interest to scientists due to its unique properties and potential applications. It is a brominated amine and can be synthesized in a variety of ways. 1-APB has been studied extensively in recent years, and its potential uses in scientific research have been explored.
Scientific Research Applications
Chemical Synthesis and Molecular Structure Studies : The compound has been utilized in chemical synthesis and molecular structure studies. For example, the preparation of analogues of hallucinogenic amphetamines involving similar bromobenzene derivatives has been explored (Nichols et al., 1991). Additionally, studies on oxidative addition reactions in organometallic chemistry often involve bromobenzene compounds (Mitchell, Jessop, & Baird, 2009).
Enzymatic Synthesis and Natural Product Research : Bromobenzene derivatives have been used in enzymatic synthesis processes and the study of natural products. For instance, research has been conducted on the synthesis of the carbobicyclic core associated with certain natural products using bromobenzene-derived compounds (Banwell, McRae, & Willis, 2001).
Pharmacokinetic Modeling : In pharmacology, studies have utilized similar bromobenzene compounds for pharmacokinetic modeling, as seen in research on 1-bromopropane (Garner et al., 2015).
Catalysis and Reaction Mechanism Studies : The compound has been implicated in research related to catalysis and reaction mechanisms. This includes studies on palladium-mediated reactions with bromobenzene and its derivatives (Negrel et al., 1993).
Toxicological Studies and Risk Assessment : Bromobenzene derivatives have been the focus of toxicological studies and risk assessments, particularly in occupational health contexts. An example is the study of neurotoxicity and reproductive toxicity associated with 1-bromopropane (Zong et al., 2016).
properties
IUPAC Name |
2-(3-bromophenoxy)propan-1-amine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12BrNO/c1-7(6-11)12-9-4-2-3-8(10)5-9/h2-5,7H,6,11H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJNXPQUJTAXHPG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CN)OC1=CC(=CC=C1)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12BrNO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.10 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(1-Aminopropan-2-YL)oxy]-3-bromobenzene |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.